N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide

• IUPAC Name: N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide
• InChI: InChI=1S/C20H22N2O2/c1-14-15(2)22-19-9-8-16(12-18(14)19)13-21-20(23)10-11-24-17-6-4-3-5-7-17/h3-9,12,22H,10-11,13H2,1-2H3,(H,21,23)
• InChI Key: SIOBBTXDAXKIMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)CNC(=O)CCOC3=CC=CC=C3)C
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide, also known as DIM-5, is a novel chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide is not fully understood; however, it has been reported to act on various molecular targets. One study reported that N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Another study reported that N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide inhibits the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and scavenge free radicals. Additionally, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide has been reported to modulate the expression of various genes involved in cancer progression and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide in lab experiments include its high purity, stability, and potential therapeutic applications. However, there are also limitations associated with its use, including its high cost and limited availability.

Future Directions

There are several future directions for the research and development of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide. One potential direction is to investigate its efficacy in the treatment of other types of cancer. Another direction is to explore its potential as a therapeutic agent for inflammatory diseases. Additionally, more research is needed to fully understand the mechanism of action of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide and to identify its molecular targets. Finally, efforts should be made to improve the synthesis methods of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide to make it more cost-effective and readily available for scientific research.
Conclusion:
In conclusion, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide, also known as N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide, is a novel chemical compound that has shown potential therapeutic applications in various scientific research studies. Its synthesis method has been achieved using various methods, and it has been reported to exhibit antitumor, anti-inflammatory, and antioxidant activities. Although more research is needed to fully understand its mechanism of action and identify its molecular targets, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide has the potential to be a valuable therapeutic agent in the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide has been achieved using various methods, including the reaction of 2,3-dimethylindole with 3-phenoxypropionyl chloride in the presence of triethylamine. Another method involves the reaction of 2,3-dimethylindole with 3-phenoxypropionic acid in the presence of dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP). These methods have been reported to yield high purity and yield of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide.

Scientific Research Applications

N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide has shown potential therapeutic applications in various scientific research studies. It has been reported to exhibit antitumor, anti-inflammatory, and antioxidant activities. In one study, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide was shown to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. Another study reported that N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-3-phenoxypropanamide has been shown to possess antioxidant activity by scavenging free radicals.